Cas no 478046-94-5 (4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile)

4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile is a synthetic organic compound featuring a benzonitrile core linked to a piperazine moiety substituted with a 4-methylbenzenesulfonyl group. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The sulfonyl and nitrile functionalities enhance reactivity, enabling selective modifications for targeted drug development. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic derivatizations. The compound's stability under standard conditions and compatibility with diverse reaction environments make it a valuable building block for research in medicinal chemistry and material science.

4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile structure

478046-94-5 structure

Product Name:4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile

CAS No:478046-94-5

MF:

MW:

MDL:MFCD02186859

CID:4653325

Update Time:2025-05-22

4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile
- MDL： MFCD02186859

4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB300131-500 mg	4-{4-[(4-Methylphenyl)sulfonyl]piperazino}benzenecarbonitrile; .	478046-94-5		500 mg	€678.60	2023-07-20
abcr	AB300131-1 g	4-{4-[(4-Methylphenyl)sulfonyl]piperazino}benzenecarbonitrile; .	478046-94-5		1 g	€1,312.80	2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00877313-1g	4-[4-(4-Methylbenzenesulfonyl)piperazin-1-yl]benzonitrile	478046-94-5	90%	1g	￥4193.0	2024-04-18
abcr	AB300131-500mg	4-{4-[(4-Methylphenyl)sulfonyl]piperazino}benzenecarbonitrile; .	478046-94-5		500mg	€678.60	2025-02-19
abcr	AB300131-1g	4-{4-[(4-Methylphenyl)sulfonyl]piperazino}benzenecarbonitrile; .	478046-94-5		1g	€1312.80	2025-02-19
A2B Chem LLC	AI78616-1mg	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile	478046-94-5	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI78616-5mg	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile	478046-94-5	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI78616-10mg	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile	478046-94-5	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI78616-500mg	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile	478046-94-5	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI78616-1g	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile	478046-94-5	>90%	1g	$1295.00	2024-04-19

4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile

Recent Advances in the Study of 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile (CAS: 478046-94-5)

The compound 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile (CAS: 478046-94-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential mechanisms of action. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile as a promising scaffold for drug development, particularly in the context of targeting protein-protein interactions (PPIs) and modulating enzyme activity. Its unique structural features, including the benzonitrile moiety and the tosylpiperazine group, contribute to its ability to interact with specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of the kinase domain in certain cancer-related proteins, suggesting potential applications in oncology.

In addition to its kinase inhibitory properties, 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile has been investigated for its role in neurodegenerative diseases. A recent preclinical study revealed its ability to cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The compound's mechanism of action appears to involve the modulation of amyloid-beta aggregation and the reduction of oxidative stress, as evidenced by in vitro and in vivo experiments. These findings underscore its potential as a multifunctional therapeutic agent.

The synthesis and optimization of 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles and reduced off-target effects. For example, a 2024 study in Organic & Biomolecular Chemistry reported a novel one-pot synthesis route that significantly enhances yield and purity, facilitating further pharmacological evaluation. Such developments are critical for accelerating the transition from bench to bedside.

Despite these promising advancements, challenges remain in the clinical translation of 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing research efforts are focused on addressing these limitations through structural modifications and formulation strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]benzonitrile (CAS: 478046-94-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications make it a subject of intense research. Future studies will likely explore its utility in additional disease contexts and further refine its chemical properties to maximize clinical benefit. This brief serves as a snapshot of the current state of knowledge and a foundation for future investigations.